molecular formula C23H18ClN3O4S B2994429 N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide CAS No. 421593-34-2

N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide

Cat. No. B2994429
CAS RN: 421593-34-2
M. Wt: 467.92
InChI Key: AUOWHMNEBWWLJB-UHFFFAOYSA-N
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Description

N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide is a useful research compound. Its molecular formula is C23H18ClN3O4S and its molecular weight is 467.92. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Quinazoline derivatives, including those similar to the specified compound, have been synthesized and characterized, demonstrating diverse pharmacological potentials. For instance, studies have shown that these compounds exhibit significant activity in various domains, such as antihypertensive, diuretic, and antidiabetic activities. The synthesis processes often involve complex reactions with specific reagents to yield compounds with desired properties (Rahman et al., 2014).

Pharmacological Screening

Further research has focused on evaluating the pharmacological screening of novel quinazoline derivatives. These compounds have been tested for antimicrobial, analgesic, and anti-inflammatory activities. The structural modifications in these molecules aim to enhance their efficacy in treating various conditions, indicating a promising approach for developing new therapeutic agents (Dash et al., 2017).

Applications in Antimicrobial and Anti-inflammatory Activities

Specific derivatives have been synthesized to investigate their antimicrobial and anti-inflammatory potentials. The design of these molecules involves strategic modifications to the quinazoline core to enhance their activity profiles. Such studies contribute to the identification of new candidates for the treatment of infections and inflammation-related diseases (El-hashash et al., 2011).

properties

IUPAC Name

N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H18ClN3O4S/c1-30-16-7-5-15(6-8-16)27-22(29)17-9-3-13(11-19(17)26-23(27)32)21(28)25-14-4-10-20(31-2)18(24)12-14/h3-12H,1-2H3,(H,25,28)(H,26,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUOWHMNEBWWLJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)NC4=CC(=C(C=C4)OC)Cl)NC2=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H18ClN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

467.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-chloro-4-methoxyphenyl)-3-(4-methoxyphenyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide

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